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Compound of Interest

3,5-Octadien-2-ol, 2,6-dimethyl-,
(52)-

Cat. No. B105262

Compound Name:

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Volatile terpenes are a large and diverse class of organic compounds produced by a variety of
plants, and are responsible for the characteristic aromas and flavors of many essential oils.[1]
[2] In addition to their organoleptic properties, terpenes have been shown to possess a range
of therapeutic benefits and can act synergistically with other compounds.[3] Accurate and
robust analytical methods are essential for the qualitative and quantitative analysis of these
volatile compounds for quality control, strain identification, and research into their potential
therapeutic applications.[1][4] Gas chromatography-mass spectrometry (GC-MS) is a powerful
and widely used technique for the analysis of volatile terpenes due to its high sensitivity,
selectivity, and ability to separate complex mixtures.[5][6] This application note provides a
detailed protocol for the analysis of volatile terpenes using GC-MS.

Experimental Workflow

The overall workflow for the analysis of volatile terpenes by GC-MS involves sample
preparation, instrument analysis, and data processing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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